3-ethoxy-1-ethyl-N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-ethoxy-1-ethyl-N-[5-(pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H18N6O2S2/c1-3-22-9-12(14(21-22)24-4-2)13(23)18-15-19-20-16(26-15)25-10-11-7-5-6-8-17-11/h5-9H,3-4,10H2,1-2H3,(H,18,19,23)
• InChI Key: XUSBXNIWRBPOGT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NC2=NN=C(S2)SCC3=CC=CC=N3
• Molecular Formula: C16H18N6O2S2
• Molecular Weight: 390.5 g/mol

Description

3-ethoxy-1-ethyl-N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H18N6O2S2 and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications

Thiazole-Aminopiperidine Hybrid Analogs as Mycobacterium tuberculosis Inhibitors

Research into thiazole-aminopiperidine hybrid analogs, which share structural motifs with 3-ethoxy-1-ethyl-N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide, has shown promise in the fight against tuberculosis. A study by Jeankumar et al. (2013) detailed the design and synthesis of these compounds, which demonstrated significant in vitro activity against Mycobacterium tuberculosis. The compounds exhibited promising results in both GyrB ATPase and DNA gyrase assays, highlighting their potential as antituberculosis agents without cytotoxicity at tested concentrations (Jeankumar et al., 2013).

Antimycobacterial Activity of Substituted Isosteres

Investigations into substituted isosteres of pyridine- and pyrazinecarboxylic acids have revealed their effectiveness against Mycobacterium tuberculosis. These compounds, including structures similar to this compound, displayed varied levels of antimycobacterial activity. Enhancements in cellular permeability and the potential for bioactivation inside mycobacterial cells were noted, indicating a viable pathway for the development of novel antituberculosis drugs (Gezginci, Martin, & Franzblau, 1998).

Synthesis and Auxin Activities of Acylamides

The chemical synthesis and biological evaluation of acylamides derived from ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate, a compound structurally related to this compound, have been explored for their auxin activities. Although the auxin activities were not high, some compounds showed selectivity in inhibiting wheat germ. This research signifies the potential of such compounds in agricultural applications, albeit further optimization and testing are needed (Yue et al., 2010).